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Compound of Interest

Compound Name: Calcium channel-modulator-1

Cat. No.: B1663191 Get Quote

For laboratory professionals engaged in research and development, the proper handling and

disposal of chemical reagents like Calcium channel-modulator-1 are paramount to ensuring a

safe and compliant operational environment. This guide provides a comprehensive framework

for the safe management and disposal of Calcium channel-modulator-1 (CAS No. 136941-

70-3), a dihydropyridine derivative used in cardiovascular research.

Quantitative Data Summary
The following table summarizes key quantitative data for Calcium channel-modulator-1,

pertinent to its experimental use and handling.

Property Value Reference

CAS Number 136941-70-3

Molecular Formula C₂₆H₂₄Cl₂N₂O₇S [1][2]

Molecular Weight 579.45 g/mol [2]

IC₅₀
0.8 µM (for blocking aortic

contraction)
[2]

Predicted Density 1.427 ± 0.06 g/cm³ [1]

Predicted Boiling Point 721.2 ± 70.0 °C [1]
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Detailed Disposal Protocol
While a specific Safety Data Sheet (SDS) with detailed disposal instructions for Calcium
channel-modulator-1 is not readily available in public records, the following procedures are

based on general best practices for the disposal of hazardous laboratory chemicals and

dihydropyridine compounds.[3][4][5][6] Always consult with your institution's Environmental

Health and Safety (EHS) department for specific guidance and to ensure compliance with local,

state, and federal regulations.[7]

Step 1: Personal Protective Equipment (PPE) and Safety
Precautions
Before handling Calcium channel-modulator-1 for disposal, ensure you are wearing

appropriate PPE. Due to the lack of specific toxicity data, caution is advised.[1]

Gloves: Wear chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat is required to prevent skin contact.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood.

Step 2: Waste Segregation and Collection
Proper segregation of chemical waste is crucial to prevent dangerous reactions and ensure

compliant disposal.[3][6]

Designated Waste Container: Use a dedicated, properly labeled hazardous waste container

for Calcium channel-modulator-1 waste. The container should be made of a compatible

material (e.g., high-density polyethylene - HDPE) and have a secure, sealable lid.[5][7]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "Calcium channel-modulator-1," its CAS number (136941-70-3), and the

associated hazards (e.g., "Caution: Research Chemical, Toxicity Not Fully Known").[5]
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No Mixing: Do not mix Calcium channel-modulator-1 waste with other waste streams, such

as solvents, acids, or bases, unless explicitly instructed to do so by your EHS department.[6]

Step 3: On-site Neutralization (If Applicable and
Permitted)
On-site chemical neutralization should only be performed by trained personnel and if it is an

approved procedure by your institution's EHS department. For dihydropyridine compounds,

specific neutralization protocols are not standard. Therefore, it is generally recommended to

dispose of the compound without chemical treatment.

Step 4: Storage of Chemical Waste
Proper storage of the hazardous waste container is essential to maintain a safe laboratory

environment.[5][7]

Secure Location: Store the sealed waste container in a designated and secure satellite

accumulation area.[7]

Secondary Containment: It is best practice to keep the primary waste container within a

larger, chemically resistant secondary container to contain any potential leaks.

Away from Incompatibles: Ensure the waste is stored away from incompatible materials.

Step 5: Final Disposal
The final disposal of Calcium channel-modulator-1 waste must be handled by a licensed

hazardous waste disposal company.[3]

Contact EHS: When the waste container is full or ready for disposal, contact your institution's

EHS department to arrange for a pickup.

Documentation: Complete all necessary waste disposal forms as required by your institution

and regulatory agencies.

Experimental Workflow and Signaling Pathway
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General Experimental Workflow for Handling Calcium
Channel-Modulator-1
The following diagram illustrates a typical workflow for handling Calcium channel-modulator-
1 in a research laboratory, from preparation to disposal.
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Caption: General laboratory workflow for Calcium channel-modulator-1.
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Signaling Pathway of L-type Calcium Channel
Modulation
Calcium channel-modulator-1, as a dihydropyridine, is expected to act on L-type voltage-

gated calcium channels. The diagram below illustrates the general signaling pathway affected

by such modulators.[8][9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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